2-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]benzoic acid

• IUPAC Name: 2-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]benzoic acid
• InChI: InChI=1S/C12H14N4O4S/c1-8-2-3-9(6-10(8)12(17)18)21(19,20)15-5-4-11-13-7-14-16-11/h2-3,6-7,15H,4-5H2,1H3,(H,17,18)(H,13,14,16)
• InChI Key: XSINBWKRWHXLPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCCC2=NC=NN2)C(=O)O
• Molecular Formula: C12H14N4O4S
• Molecular Weight: 310.33 g/mol

Description

2-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]benzoic acid, also known as TMSB or TMSBA, is a sulfonamide-containing compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. TMSB is a white crystalline powder that is soluble in water and has a molecular weight of 365.43 g/mol.

Mechanism of Action

2-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]benzoic acid exerts its therapeutic effects by inhibiting the activity of carbonic anhydrase (CA), an enzyme that plays a critical role in various physiological processes. 2-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]benzoic acid binds to the active site of CA and prevents the formation of bicarbonate ions, which are essential for various cellular processes. This inhibition leads to a decrease in the pH of the cellular environment, which can have a profound effect on cellular metabolism and function.
Biochemical and Physiological Effects
2-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]benzoic acid has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. 2-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]benzoic acid has also been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines and chemokines. Additionally, 2-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]benzoic acid has been shown to have antibacterial effects by inhibiting the growth of various bacterial strains.

Advantages and Limitations for Lab Experiments

2-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]benzoic acid has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. 2-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]benzoic acid is also soluble in water, which makes it easy to prepare solutions for experiments. However, 2-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]benzoic acid has some limitations for lab experiments. It has a low bioavailability, which can limit its effectiveness in vivo. Additionally, 2-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]benzoic acid can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]benzoic acid. One potential direction is to investigate its potential as a therapeutic agent in the treatment of autoimmune disorders. 2-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]benzoic acid has been shown to have anti-inflammatory effects, which could make it a promising candidate for the treatment of diseases such as rheumatoid arthritis and multiple sclerosis. Another potential direction is to investigate its potential as an antibacterial agent. 2-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]benzoic acid has been shown to have antibacterial effects, and further research could lead to the development of new antibiotics. Finally, future research could focus on improving the bioavailability of 2-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]benzoic acid, which could increase its effectiveness in vivo.

Synthesis Methods

2-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]benzoic acid can be synthesized using a two-step process. The first step involves the reaction of 2-methyl-5-nitrobenzoic acid with thionyl chloride to form the corresponding acid chloride. The second step involves the reaction of the acid chloride with 2-(1H-1,2,4-triazol-5-yl)ethylamine and sodium sulfite to form 2-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]benzoic acid.

Scientific Research Applications

2-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]benzoic acid has been extensively studied for its potential as a therapeutic agent in various diseases. It has been shown to have anti-inflammatory, anti-tumor, and anti-bacterial properties. 2-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]benzoic acid has been investigated for its potential use in the treatment of cancer, infectious diseases, and autoimmune disorders.